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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dibromo-2-chloroethane, with the IUPAC name 1,1-dibromo-2-chloroethane, is a
halogenated hydrocarbon of interest in synthetic organic chemistry.[1] Its structure, featuring
two bromine atoms and one chlorine atom on an ethane backbone, provides multiple reactive
sites, making it a potentially valuable building block for the synthesis of more complex
molecules. This guide provides a comprehensive overview of its chemical properties, a
plausible synthetic route, and safety considerations.

Chemical and Physical Properties

While specific experimental data for 1,1-dibromo-2-chloroethane is limited, its properties can
be estimated based on its structure and comparison with the closely related compound, 1-
bromo-2-chloroethane.
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Property Value Source
IUPAC Name 1,1-dibromo-2-chloroethane [1]
CAS Number 27949-36-6 [1]
Molecular Formula C2H3Br2Cl [1]
Molecular Weight 222.30 g/mol [1]
Boiling Point 106-107 °C (estimated) [2]
Melting Point -18 to -14 °C (estimated) [2]

Densit 1.723 g/mL at 25 °C 2]
ensi
Y (estimated)

Note: Boiling point, melting point, and density are based on data for 1-bromo-2-chloroethane as
a proxy due to the lack of available data for 1,1-dibromo-2-chloroethane.

Synthesis Pathway

A plausible and common method for the synthesis of mixed haloalkanes is the electrophilic
addition of a halogen to an alkene. In the case of 1,1-dibromo-2-chloroethane, this would
involve the reaction of vinyl chloride (chloroethene) with bromine (Br2).
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Synthesis of 1,1-Dibromo-2-chloroethane

Vinyl Chloride (Chloroethene)

+ Br2

—— i ———
o —— -
-

S——

+ Br-

Experimental Workflow for Synthesis

Reaction Setup

Introduction of Reactants
(Vinyl Chloride and Bromine)

Electrophilic Addition Reaction

Aqueous Work-up
(Quenching and Washing)

Bromine (Brz)

—_—
——  ———

1,1-Dibromo-2-chloroethane

Drying of Organic Phase

Purification by Distillation

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/product/b13735961/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-1-dibromo-2-chloroethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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